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Compound of Interest

Compound Name: 2-Bromo-2'-acetonaphthone

Cat. No.: B145970

2-Bromo-2'-acetonaphthone (CAS No. 613-54-7) is a highly reactive brominated ketone
utilized in organic synthesis and as a derivatization reagent in analytical chemistry.[1] However,
its utility is matched by its significant hazard profile. This compound is classified as a corrosive
material that can cause severe skin burns and eye damage, and it may also cause respiratory
irritation.[2][3][4] Improper disposal not only poses a direct threat to personnel but also risks
non-compliance with stringent environmental regulations. This document provides a
comprehensive, field-proven protocol for the safe handling, segregation, and disposal of 2-
Bromo-2'-acetonaphthone waste streams.

Hazard Profile and Chemical Characteristics

A thorough understanding of the chemical's properties is foundational to safe handling. The
primary hazards stem from its corrosive nature and its classification as a halogenated organic
compound.
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Property Data Source(s)

Molecular Formula C12H9BroO [2]

White to yellow or off-white
Appearance _ _ [5]
crystalline solid

Causes severe skin burns and
Primary Hazards eye damage; May cause [2]

respiratory irritation

Skin Corrosion/Irritation

GHS Classification (Category 1B), STOT SE 3 [2]
(Respiratory)
Signal Word Danger [3]

- Strong oxidizing agents, strong
Incompatibilities ] [61[7]
bases, strong reducing agents

The presence of a bromine atom is the critical factor for waste segregation. Environmental
regulations mandate that halogenated organic compounds be disposed of separately from non-
halogenated streams, primarily because their incineration requires specialized facilities
equipped to handle and neutralize the resulting acidic gases (like hydrogen bromide).[8][9]

Pre-Disposal Safety Protocols: Engineering and
Personal Protection

Before generating any waste, the following controls must be in place to ensure a self-validating
system of safety.

Engineering Controls

All handling of 2-Bromo-2'-acetonaphthone, including weighing and solution preparation,
must be conducted within a certified chemical fume hood.[10] This is non-negotiable and
serves to contain harmful dust and vapors. An eyewash station and safety shower must be
immediately accessible.[3]
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Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE. Equipment must be inspected for

integrity before each use.[11]

Item & .
PPE Category . Rationale Source(s)
Specifications
Chemical splash ]
) Protects against
goggles compliant
) splashes of the
with EN166 or OSHA ) )
corrosive material and
Eye & Face 29 CFR 1910.133. A [314]
_ severe eye damage.
face shield should be )
The compound is a
worn over goggles for
known lachrymator.
bulk transfers.
Chemical-resistant )
o Prevents severe skin
) gloves (Nitrile or )
Hand Protection burns and corrosion [10][12]
Neoprene
upon contact.
recommended).

Body Protection

Along-sleeved

laboratory coat.

Protects skin and
personal clothing from

contamination.

[3]

Respiratory

A NIOSH/MSHA-
approved respirator
(e.g., N95 or P3
cartridge) is required if
handling the solid
outside of a fume
hood.

Mitigates the risk of
respiratory tract
irritation from inhaling

dust particles.

[3]

Step-by-Step Waste Management and Disposal

Protocol

Adherence to a systematic waste segregation and collection procedure is paramount. Cross-

contamination of waste streams can lead to dangerous reactions and costly disposal
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complications.

Step 1: Waste Stream Identification and Segregation

Immediately upon generation, waste must be segregated into the correct category. As a
brominated organic compound, all waste contaminated with 2-Bromo-2'-acetonaphthone falls
under the Halogenated Organic Waste category.[9]

e Solid Waste: Unused or expired pure compound, and grossly contaminated items like weigh
boats or spatulas.

» Liquid Waste: Solutions containing 2-Bromo-2'-acetonaphthone dissolved in organic
solvents.

o Contaminated Labware: Items with trace contamination, such as gloves, bench paper, and
empty containers. These should be double-bagged.

Step 2: Container Selection and Labeling

o Selection: Use only designated, chemically compatible, and sealable hazardous waste
containers.[10] For liquid waste, this is typically a clearly marked carboy. For solid waste, a
labeled, sealed container is appropriate.

o Labeling: The container must be labeled as "Hazardous Waste" before the first addition of
waste. The label must include:

o The full chemical name: "2-Bromo-2'-acetonaphthone" and any solvents present.
o The specific hazard characteristics: "Corrosive," "Irritant.”

o The accumulation start date.

Step 3: Waste Collection and Storage

o Collect waste at or near the point of generation in a designated Satellite Accumulation Area
(SAA).

» Keep the waste container securely closed at all times, except when adding waste.
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» Store the container in a secondary containment bin to mitigate leaks or spills.

« Do not mix 2-Bromo-2'-acetonaphthone waste with incompatible materials, particularly
strong bases or oxidizing agents.[6][7]

Step 4: Final Disposal Pathway

e Once the container is full, complete a chemical collection request form for your institution's
Environmental Health & Safety (EHS) department.[10]

e The ultimate disposal method for halogenated organic waste is typically high-temperature
incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF) that complies
with EPA RCRA regulations.[8][9][13] This process ensures the complete destruction of the
organic molecule and the scrubbing of acid gas byproducts.

Emergency Procedures for Spills and Exposure

Accidents require immediate and correct action.
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Situation

First Aid / Spill Response
Protocol

Source(s)

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing. Seek immediate

medical attention.

[3]4]

Eye Contact

Immediately flush eyes with

water for at least 15 minutes,

holding eyelids open. Remove

contact lenses if possible.
Seek immediate medical

attention.

[3]4]

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[3]

Small Spill

(If trained) Wearing full PPE,
cover the spill with an inert
absorbent material (e.g., sand
or vermiculite). Sweep up the
material, place it in a sealed,
labeled hazardous waste
container, and decontaminate

the area.

[3]10]

Large Spill

Evacuate the immediate area.
Alert colleagues and your

supervisor. Contact your

institution's EHS or emergency

response team immediately.

[10]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-

Bromo-2'-acetonaphthone.
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Caption: Waste Disposal Workflow for 2-Bromo-2'-acetonaphthone.

References

PubChem. (n.d.). 2-Bromo-2'-acetonaphthone. National Center for Biotechnology
Information.

ChemBK. (2024, April 9). 2-Bromo-2'-acetonaphthone.

U.S. Environmental Protection Agency. (1983, December). Bromination Process for Disposal
of Spilled Hazardous Materials. EPA Nepis.

Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and
recycling methods?

Bucknell University. (2016, April 15). Hazardous Waste Segregation.

Princeton University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
Washington State University. (n.d.). Bromine Standard Operating Procedure.

U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine.
Cole-Parmer. (n.d.). Material Safety Data Sheet - 2'-Acetonaphthone, 99%.

Thermo Fisher Scientific. (2025, September 6). Safety Data Sheet: 2-
(Bromoacetyl)naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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